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Compound of Interest

Compound Name: TWS119 TFA

Cat. No.: B560273

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing TWS119 Tri-fluoroacetate
(TFA), a potent inhibitor of Glycogen Synthase Kinase-3p (GSK-3p3), for inducing neurogenesis.
The information compiled herein is curated from peer-reviewed scientific literature to ensure
accuracy and reproducibility.

Introduction

TWS119 is a small molecule belonging to the 4,6-disubstituted pyrrolopyrimidine class that has
been demonstrated to effectively induce neuronal differentiation in various stem cell
populations.[1] Its primary mechanism of action involves the inhibition of GSK-3[3, a key
negative regulator of the Wnt/(3-catenin signaling pathway.[1][2][3] By inhibiting GSK-33,
TWS119 prevents the phosphorylation and subsequent degradation of (3-catenin.[1] This allows
[3-catenin to accumulate in the cytoplasm, translocate to the nucleus, and activate TCF/LEF
transcription factors, leading to the expression of genes that promote neuronal differentiation.

[1]

Optimal Working Concentrations

The optimal concentration of TWS119 TFA for inducing neurogenesis can vary depending on
the cell type and the specific experimental conditions. Below is a summary of effective
concentrations reported in the literature.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b560273?utm_src=pdf-interest
https://pmc.ncbi.nlm.nih.gov/articles/PMC164638/
https://pmc.ncbi.nlm.nih.gov/articles/PMC164638/
https://www.stemcell.com/products/tws119.html
https://www.cellgs.com/products/tws119.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC164638/
https://pmc.ncbi.nlm.nih.gov/articles/PMC164638/
https://www.benchchem.com/product/b560273?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b560273?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

. Treatment
Cell Type Concentration . Outcome Reference
Duration
~50-60%
neuronal
2 days, followed ] o
Mouse ) differentiation
) by 2-14 days in
Embryonic Stem 400 nM (Tudl, [1]
compound-free
Cells (MESCs) ) Map2(a+hb),
medium _
neurofilament-M
positive)
30-40% neuronal
differentiation
2 days, followed -
] (TuJl positive);
P19 Embryonal by 2-14 days in )
) 1uM up to 60% with [1][4]
Carcinoma Cells compound-free )
) embryoid body
medium )
(EB) formation
protocol
Induction of
neuronal
2 days, followed markers (nestin,
P19 Embryonal by 2-14 days in neurofilament-M,
: 1-5 uM [11[4]
Carcinoma Cells compound-free Map2(a+hb),
medium NeuN,
glutamate,
synapsin 1)
Promotes
neuronal
Neonatal Rats (in  Not specified in ) differentiation
Not applicable [5][6]

Vivo) concentration

after hypoxic-
ischemic brain

damage

Note: It is highly recommended to perform a dose-response experiment to determine the

optimal concentration for your specific cell line and experimental setup.
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Signaling Pathway and Experimental Workflow

The following diagrams illustrate the mechanism of action of TWS119 and a general
experimental workflow for inducing neurogenesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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